2-(4-chlorophenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C22H18ClN3O2/c23-16-7-9-17(10-8-16)28-22-19(5-3-12-25-22)21(27)24-13-11-15-14-26-20-6-2-1-4-18(15)20/h1-10,12,14,26H,11,13H2,(H,24,27)
• InChI Key: YCIIVSABGHUEBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)C3=C(N=CC=C3)OC4=CC=C(C=C4)Cl
• Molecular Formula: C22H18ClN3O2
• Molecular Weight: 391.8 g/mol

Description

2-(4-chlorophenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide, also known as CPEPC, is a novel pyridine-containing compound that has been gaining popularity in the scientific community due to its potential applications in the synthesis of various compounds and its potential therapeutic effects. CPEPC has been used in the synthesis of various compounds including drugs, dyes, and other organic compounds. In addition, CPEPC has been studied for its potential medicinal properties, including its ability to modulate the immune system, inhibit the growth of certain cancer cells, and reduce inflammation.

Scientific Research Applications

Synthesis and Structural Studies

Research in the field has led to the synthesis of complex pyridine derivatives, aiming to explore their biological activities and chemical properties. For instance, studies have focused on the synthesis and structure-activity relationship (SAR) of various pyridine derivatives, revealing their potential as hCB1 inverse agonists with significant selectivity and potency (Meurer et al., 2005). Similarly, the improvement in synthesis methods for chloro-N-(chloro-methylpyridin-3-yl)pyridine-3-carboxamide highlighted optimizations in reaction conditions to enhance yield and purity, indicating the importance of efficient synthesis techniques in chemical research (Yang-Heon Song, 2007).

Chemical Properties and Reactivity

The investigation into the hydrogen bonding of anticonvulsant enaminones showcases the significance of structural analysis in understanding the interactions and stability of chemical compounds (Kubicki et al., 2000). This type of research is crucial for the development of compounds with potential therapeutic applications. Furthermore, studies on the synthesis and antioxidant properties of triazole derivatives related to pyridine compounds reveal the exploration of their potential antioxidant activities, highlighting the diverse applications of pyridine derivatives in the field of medicinal chemistry (Bekircan et al., 2008).

Potential Applications

The exploration of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone as potential antidepressant and nootropic agents exemplifies the pursuit of novel therapeutic agents within this chemical framework (Thomas et al., 2016). These studies underscore the potential of pyridine derivatives in the development of new drugs with specific biological activities.